Cas no 320415-91-6 (2-(6-Chloro-2-pyridinyl)-1-hydrazinecarboxamide)

• Product Name: 2-(6-Chloro-2-pyridinyl)-1-hydrazinecarboxamide
• CAS No: 320415-91-6
• MDL: MFCD00138719
• CID: 4645568
• Update Time: 2025-05-26

2-(6-Chloro-2-pyridinyl)-1-hydrazinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(6-CHLORO-2-PYRIDINYL)-1-HYDRAZINECARBOXAMIDE
• Hydrazinecarboxamide, 2-(6-chloro-2-pyridinyl)-
• 2-(6-Chloropyridin-2-yl)hydrazine-1-carboxamide
• 2-(6-Chloro-2-pyridinyl)-1-hydrazinecarboxamide

• MDL： MFCD00138719

Experimental Properties

• Melting Point: 226-228°C

2-(6-Chloro-2-pyridinyl)-1-hydrazinecarboxamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-(6-Chloro-2-pyridinyl)-1-hydrazinecarboxamide

Comprehensive Overview of 2-(6-Chloro-2-pyridinyl)-1-hydrazinecarboxamide (CAS No. 320415-91-6)

2-(6-Chloro-2-pyridinyl)-1-hydrazinecarboxamide, with the CAS registry number 320415-91-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name or abbreviated as 6-chloro-2-pyridyl hydrazinecarboxamide, belongs to the class of pyridine derivatives. Its unique molecular structure, featuring a chloropyridine moiety coupled with a hydrazinecarboxamide functional group, makes it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given its ability to act as a building block for biologically active molecules.

In recent years, the demand for pyridine-based compounds like 2-(6-Chloro-2-pyridinyl)-1-hydrazinecarboxamide has surged due to their relevance in developing novel therapeutics. For instance, the compound's structural similarity to known enzyme inhibitors has prompted investigations into its role in targeting specific metabolic pathways. Additionally, its chloro-substituted pyridine core is a common motif in agrochemicals, raising questions about its potential use in crop protection. Frequently searched terms such as "pyridine derivatives in medicine" and "chloropyridine applications" reflect the growing curiosity around this compound's utility.

The synthesis of CAS No. 320415-91-6 typically involves multi-step organic reactions, including condensation and hydrazine incorporation. Its purity and stability are critical for research purposes, as impurities may affect downstream applications. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize this compound. Discussions in scientific forums often revolve around "how to synthesize 2-(6-Chloro-2-pyridinyl)-1-hydrazinecarboxamide" or "analytical methods for pyridine derivatives," highlighting the technical challenges and solutions associated with its production.

From a regulatory perspective, 2-(6-Chloro-2-pyridinyl)-1-hydrazinecarboxamide is not classified as a hazardous material under standard safety guidelines. However, researchers are advised to handle it with care, adhering to general laboratory safety protocols. Environmental concerns related to chlorinated compounds have also sparked debates about sustainable synthesis methods, aligning with the broader trend of "green chemistry in organic synthesis." This aligns with frequently asked questions like "are pyridine derivatives environmentally safe?"

Looking ahead, the compound's potential extends beyond current applications. With the rise of computational chemistry and AI-driven drug design, researchers are exploring 320415-91-6 as a candidate for virtual screening campaigns. Its molecular properties, such as hydrogen bonding capacity and lipophilicity, make it a promising scaffold for optimizing drug-like molecules. Searches for "pyridine scaffolds in drug discovery" and "CAS 320415-91-6 suppliers" indicate a robust market interest, further underscoring its importance in modern chemistry.

In summary, 2-(6-Chloro-2-pyridinyl)-1-hydrazinecarboxamide (CAS No. 320415-91-6) represents a compelling case study in the intersection of synthetic chemistry and applied sciences. Its multifaceted applications, coupled with ongoing research into its properties, ensure its relevance in both academic and industrial settings. As the scientific community continues to explore its potential, this compound will likely remain a focal point for innovation in the years to come.